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Compound of Interest

Compound Name: L-Isoleucine-13C6,15N

Cat. No.: B12944832 Get Quote

An In-depth Technical Guide to L-Isoleucine-¹³C₆,¹⁵N for Researchers and Drug Development

Professionals

Introduction
L-Isoleucine-¹³C₆,¹⁵N is a stable isotope-labeled form of the essential amino-acid L-isoleucine.

In this isotopologue, all six carbon atoms are replaced with the heavy isotope ¹³C, and the

nitrogen atom is replaced with the heavy isotope ¹⁵N. This labeling strategy results in a

molecule with a precisely defined mass shift compared to its unlabeled counterpart, making it

an invaluable tool in various research and development applications, particularly in the fields of

proteomics, metabolomics, and drug discovery.

This guide provides a comprehensive overview of the chemical properties, common

experimental applications, and protocols involving L-Isoleucine-¹³C₆,¹⁵N.

Chemical Properties
L-Isoleucine-¹³C₆,¹⁵N is a nonpolar, hydrophobic amino acid.[1] Its physical and chemical

properties are summarized in the table below. The incorporation of stable isotopes does not

significantly alter the chemical behavior of the molecule in biological systems, allowing it to be

used as a tracer for the natural amino acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12944832?utm_src=pdf-interest
https://www.medchemexpress.com/l-isoleucine-13c6-15n.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12944832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Synonyms

SILAC Amino Acid, (2S,3S)-2-

Amino-3-methylpentanoic acid-

¹³C₆,¹⁵N

[2]

Molecular Formula ¹³C₆H₁₃¹⁵NO₂ [1]

Linear Formula
¹³C₂H₅¹³CH(¹³CH₃)¹³CH(¹⁵NH₂)

¹³CO₂H
[2]

Molecular Weight 138.12 g/mol [2][3]

CAS Number 202468-35-7 [1][2][3]

Mass Shift M+7 [2]

Appearance Solid [2]

Melting Point 168-170 °C [2]

Optical Activity
[α]25/D +40.0°, c = 2 in 5 M

HCl
[2]

Isotopic Purity
≥98 atom % ¹³C, ≥98 atom %

¹⁵N
[2][4]

Chemical Purity ≥95% (CP) [2][4]

Key Applications
The primary utility of L-Isoleucine-¹³C₆,¹⁵N stems from its use as a tracer and an internal

standard in analytical techniques.

Quantitative Proteomics (SILAC): Stable Isotope Labeling by Amino acids in Cell culture

(SILAC) is a powerful technique for quantitative proteomics.[5] Cells are grown in media

where a natural amino acid is replaced by its heavy isotope-labeled counterpart. This leads

to the incorporation of the heavy amino acid into all newly synthesized proteins. By

comparing the mass spectra of labeled and unlabeled samples, the relative abundance of

proteins can be accurately determined. L-Isoleucine-¹³C₆,¹⁵N is one of the amino acids used

for this purpose.
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Metabolic Flux Analysis: As a stable isotope-labeled metabolite, L-Isoleucine-¹³C₆,¹⁵N is used

to trace the metabolic fate of isoleucine through various biochemical pathways.[6] This

allows researchers to study amino acid metabolism, protein synthesis, and energy

production in living systems.[6]

Internal Standard for Mass Spectrometry: In quantitative analysis using mass spectrometry

(MS), such as LC-MS or GC-MS, L-Isoleucine-¹³C₆,¹⁵N serves as an ideal internal standard.

[1] It is chemically identical to the analyte (unlabeled L-isoleucine) but has a different mass,

allowing for accurate quantification by correcting for variations in sample preparation and

instrument response.

Biomolecular NMR: Isotope labeling with ¹³C and ¹⁵N is crucial for nuclear magnetic

resonance (NMR) spectroscopy studies of proteins and other biomolecules.[6][7] These

isotopes provide the necessary nuclear spin for NMR experiments, enabling the

determination of three-dimensional structures and the study of molecular dynamics.[3]

Vaccine Quantification: L-Isoleucine-¹³C₆,¹⁵N is utilized in immunocapture isotope dilution

mass spectrometry (IC-IDMS) to assess the suitability of monoclonal and polyclonal

antibodies for the quantification of new vaccines.[4]

Experimental Protocols
SILAC-based Quantitative Proteomics Workflow
This protocol outlines the general steps for a SILAC experiment using L-Isoleucine-¹³C₆,¹⁵N.

Cell Culture Preparation:

Select a cell line that is auxotrophic for isoleucine.

Prepare two types of culture media: "light" medium containing standard L-isoleucine and

"heavy" medium where L-isoleucine is completely replaced with L-Isoleucine-¹³C₆,¹⁵N. All

other components of the media should be identical.

Metabolic Labeling:

Culture the cells in the "light" and "heavy" media for at least five to six cell divisions to

ensure near-complete incorporation of the respective isoleucine isotopes into the
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proteome.

Experimental Treatment:

Apply the experimental condition (e.g., drug treatment) to one of the cell populations. The

other population serves as the control.

Sample Harvesting and Lysis:

Harvest the cells from both populations.

Combine the "light" and "heavy" cell populations in a 1:1 ratio based on cell count or

protein concentration.

Lyse the combined cell mixture to extract the proteins.

Protein Digestion:

Digest the protein mixture into peptides using a protease such as trypsin.

LC-MS/MS Analysis:

Analyze the resulting peptide mixture using liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

Data Analysis:

Identify and quantify the peptides. The mass difference between the "light" and "heavy"

peptide pairs (containing unlabeled and labeled isoleucine, respectively) will be a multiple

of 7 Da.

The ratio of the signal intensities of the heavy and light peptide pairs reflects the relative

abundance of the corresponding protein in the two cell populations.
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SILAC Experimental Workflow.

Use as an Internal Standard in Quantitative Mass
Spectrometry
This protocol describes the use of L-Isoleucine-¹³C₆,¹⁵N as an internal standard for the

quantification of L-isoleucine in a biological sample.

Sample Preparation:

Prepare the biological sample (e.g., plasma, cell extract) that contains the analyte

(unlabeled L-isoleucine).

Internal Standard Spiking:

Add a known amount of L-Isoleucine-¹³C₆,¹⁵N to the sample at the earliest stage of sample

preparation.

Extraction and Derivatization (if necessary):

Perform any necessary extraction or chemical derivatization steps to prepare the sample

for MS analysis. The internal standard will undergo the same processing as the analyte,

correcting for any sample loss.

LC-MS or GC-MS Analysis:
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Inject the prepared sample into the LC-MS or GC-MS system.

Develop a method that allows for the separation and detection of both the analyte and the

internal standard.

Data Acquisition:

Acquire the mass spectral data. The analyte and the internal standard will have different

mass-to-charge (m/z) ratios.

Quantification:

Create a calibration curve using known concentrations of the unlabeled L-isoleucine

spiked with the same fixed concentration of the internal standard.

Calculate the ratio of the peak area of the analyte to the peak area of the internal standard

in the unknown sample.

Determine the concentration of L-isoleucine in the original sample by interpolating from the

calibration curve.
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Quantitative Analysis using an Internal Standard.

Conclusion
L-Isoleucine-¹³C₆,¹⁵N is a versatile and powerful tool for researchers in the life sciences. Its

well-defined chemical and physical properties, coupled with its ability to act as a tracer and

internal standard, make it indispensable for a wide range of applications, from fundamental
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metabolic research to the development of new therapeutics and diagnostics. The experimental

workflows outlined in this guide provide a foundation for the application of this stable isotope-

labeled amino acid in quantitative and structural studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. L -Isoleucine-13C6,15N 13C 98atom , 15N 98atom , 95 CP 202468-35-7
[sigmaaldrich.com]

3. L-Isoleucine (Â¹Â³Câ��, 99%; Â¹â�µN, 99%) - Cambridge Isotope Laboratories,
CNLM-561-H-0.05 [isotope.com]

4. scientificlabs.co.uk [scientificlabs.co.uk]

5. SILAC Metabolic Labeling Systems | Thermo Fisher Scientific - US [thermofisher.com]

6. L-Isoleucine-13C6,d10,15N | Benchchem [benchchem.com]

7. L-Isoleucine-ð���-Fmoc (Â¹Â³Câ��, 99%; Â¹â�µN, 99%) - Cambridge Isotope
Laboratories, CNLM-4346-H-0.1 [isotope.com]

To cite this document: BenchChem. [What is L-Isoleucine-13C6,15N and its chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12944832#what-is-l-isoleucine-13c6-15n-and-its-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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